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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key data for N-Isopropylmethylamine
(CAS No: 4747-21-1), a secondary amine utilized in various chemical syntheses, including the

preparation of pharmaceutical compounds. Data has been aggregated and cross-referenced

from major chemical databases to provide a reliable and objective overview of its

physicochemical properties and spectral information.

Data Presentation: A Comparative Overview
Quantitative data for N-Isopropylmethylamine has been compiled from various sources to

facilitate easy comparison. The following table summarizes these key physical and chemical

properties.
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Property
PubChem[1
]

Sigma-
Aldrich

LookChem[
2]

ChemicalBo
ok[3]

The Good
Scents
Company

Molecular

Formula
C₄H₁₁N[1]

(CH₃)₂CHNH

CH₃
C₄H₁₁N[2] C₄H₁₁N C₄H₁₁N

Molecular

Weight (

g/mol )

73.14[1] 73.14 73.14[2] 73.14 73.14

Boiling Point

(°C)
50-53 (lit.) 50-53 (lit.) 50-53 (lit.)[2] 50-53 (lit.)[3]

50.40 @ 760

mm Hg

Melting Point

(°C)

-55.1

(estimate)[2]

Density

(g/mL)

0.702 @ 25

°C (lit.)

0.702 @ 25

°C (lit.)[2]

0.702 @ 25

°C (lit.)[3]

0.70200 @

25.00 °C

Refractive

Index (n20/D)
1.384 (lit.) 1.384 (lit.)[2] 1.384 (lit.)[3]

Flash Point

(°C)

-32 (closed

cup)
-31.7 -31.67 (TCC)

Vapor

Pressure

4.15 psi @ 20

°C

4.15 psi @ 20

°C[2]

383.54

mmHg @ 25

°C (est)

Solubility

Soluble in

chloroform,

DMSO,

methanol[2]

Soluble in

chloroform,

DMSO,

methanol[3]

Soluble in

water

(3.214e+005

mg/L @ 25

°C, est)

CAS Number 4747-21-1[1] 4747-21-1 4747-21-1[2] 4747-21-1 4747-21-1
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Detailed experimental protocols for the characterization of N-Isopropylmethylamine are not

always available in the cited databases. Therefore, this section provides generalized, standard

methodologies for the key experiments.

Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (e.g., mineral oil), and a heat source.

Procedure:

A small amount of N-Isopropylmethylamine is placed in the small test tube.

The capillary tube is placed in the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer and placed in the Thiele tube containing the

heating oil.

The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid is drawn into the capillary

tube is recorded as the boiling point.

¹H NMR Spectroscopy
This provides information on the chemical structure of the molecule.

Apparatus: Nuclear Magnetic Resonance (NMR) spectrometer.

Procedure:

A dilute solution of N-Isopropylmethylamine is prepared in a deuterated solvent (e.g.,

CDCl₃).

A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

The solution is transferred to an NMR tube.
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The NMR tube is placed in the spectrometer, and the ¹H NMR spectrum is acquired.

The resulting spectrum is processed and analyzed to determine chemical shifts,

integration, and coupling patterns.

Gas Chromatography-Mass Spectrometry (GC-MS)
This technique is used to separate and identify the components of a sample.

Apparatus: Gas chromatograph coupled to a mass spectrometer.

Procedure:

A dilute solution of N-Isopropylmethylamine is prepared in a volatile solvent (e.g.,

dichloromethane).

A small volume of the solution is injected into the GC.

The sample is vaporized and carried by an inert gas through a capillary column, which

separates the components based on their boiling points and interactions with the column's

stationary phase.

The separated components then enter the mass spectrometer, where they are ionized and

fragmented.

The resulting mass spectrum provides a molecular fingerprint that can be used to identify

the compound.

Mandatory Visualization
The following diagrams illustrate key logical relationships and experimental workflows relevant

to N-Isopropylmethylamine.
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Caption: Workflow for cross-referencing N-Isopropylmethylamine data.
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Caption: Generalized synthesis pathway for N-Isopropylmethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to N-Isopropylmethylamine:
Cross-Referencing Key Chemical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-
data-from-different-chemical-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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